4-isothiocyanato-N-methylbenzenesulfonamide
Overview
Description
Scientific Research Applications
Structural Characterization and Synthesis Techniques :
- The synthesis and structural characterization of various methylbenzenesulfonamide derivatives have been explored. For example, N-(12-Amino-9,10-dihydro-9,10-ethanoanthracen-11-yl)-4-methylbenzenesulfonamide was investigated for its crystal structure, demonstrating the orientation of the 4-methylbenzenesulfonamide entity and intramolecular hydrogen bonding, contributing to its supramolecular structure (Mague, Abdel-Aziz, El-Azab, & El-Sherbeny, 2014).
- The synthesis of sulfonamide derivatives, like N-allyl-N-benzyl-4-methylbenzenesulfonamide, has been reported, with detailed information on their crystallographic characterization (Stenfors & Ngassa, 2020).
Molecular and Spectroscopic Investigations :
- Research has been conducted on the synthesis and comprehensive spectroscopic analysis of new sulfonamide molecules. For instance, a study on N-(2,5-dimethyl-4-nitrophenyl)-4-methylbenzenesulfonamide provided insights into its molecular structure and electronic properties through spectroscopic tools and computational studies (Murthy et al., 2018).
Biological and Therapeutic Applications :
- Various studies have focused on the biological applications of methylbenzenesulfonamide derivatives. For example, their potential as anticancer agents has been explored, with a focus on their ability to induce apoptosis and autophagy pathways, as well as their carbonic anhydrase inhibitory effects (Gul et al., 2018).
- The antibacterial and lipoxygenase inhibition activities of certain N-(Alkyl/aralkyl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-methylbenzenesulfonamides have been investigated, highlighting their potential therapeutic applications for inflammatory ailments (Abbasi et al., 2017).
Chemical Interactions and Properties :
- Studies like the equilibrium constants and protonation site analysis for N-methylbenzenesulfonamides have provided insights into the chemical behavior and interactions of these compounds in different environments (Moreira et al., 2011).
Safety and Hazards
Properties
IUPAC Name |
4-isothiocyanato-N-methylbenzenesulfonamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8N2O2S2/c1-9-14(11,12)8-4-2-7(3-5-8)10-6-13/h2-5,9H,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RWAPCVBNVCMXDF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNS(=O)(=O)C1=CC=C(C=C1)N=C=S | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8N2O2S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
228.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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